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Compound of Interest

Compound Name: 2-Mercaptoethanol-d6

Cat. No.: B1490777 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a thorough examination of the core physical properties

of 2-Mercaptoethanol-d6. The information is curated for researchers, scientists, and

professionals in drug development who utilize deuterated compounds in their work. This guide

includes key quantitative data, detailed experimental methodologies for property determination,

and visual representations of common laboratory workflows involving this reagent.

Core Physical Properties
2-Mercaptoethanol-d6 (deuterated 2-Mercaptoethanol) is a deuterated analog of 2-

Mercaptoethanol where five hydrogen atoms and the hydrogen atom of the thiol group are

replaced by deuterium. This isotopic substitution is primarily utilized in applications such as

Nuclear Magnetic Resonance (NMR) spectroscopy and as an internal standard for quantitative

analysis by mass spectrometry (GC-MS or LC-MS).[1] While the physical properties are very

similar to its non-deuterated counterpart, the increased mass results in slight variations.

The key physical and chemical identifiers for 2-Mercaptoethanol-d6 are summarized below for

easy reference.
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Property Value

Molecular Formula C2D6OS

Molecular Weight 84.17 g/mol [1][2][3][4][5]

CAS Number 203645-37-8[2][3][4]

Linear Formula DSCD2CD2OD[2]

A detailed summary of the available quantitative physical data for 2-Mercaptoethanol-d6 is

presented in the following table. For properties where specific data for the deuterated form is

not readily available, the values for the non-deuterated form (2-Mercaptoethanol) are provided

as a close approximation, as significant deviations are not expected.

Physical Property 2-Mercaptoethanol-d6
2-Mercaptoethanol (for
comparison)

Density 1.204 g/mL at 25 °C[2] 1.114 g/cm³[6]

Boiling Point 157 °C (decomposes)[2] 157 °C[6]

Melting Point Not available -100 °C[6]

Refractive Index Not available 1.4996[6]

Isotopic Purity (atom % D) 96%[2] N/A

Chemical Purity 98% (CP)[2][4] N/A

Experimental Protocols for Physical Property
Determination
Accurate determination of physical properties is crucial for the effective application of 2-
Mercaptoethanol-d6 in research and development. The following sections outline detailed

methodologies for key experiments.

Determination of Density
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The density of a liquid can be determined using several established methods. A common and

straightforward approach involves the use of a pycnometer or a graduated cylinder and a

balance.

Methodology using a Graduated Cylinder and Balance:

Mass of Empty Cylinder: Accurately measure the mass of a clean, dry graduated cylinder

using an analytical balance.

Volume Measurement: Carefully add a precise volume of 2-Mercaptoethanol-d6 to the

graduated cylinder. Record the volume, reading from the bottom of the meniscus.

Mass of Cylinder and Liquid: Measure the combined mass of the graduated cylinder and the

liquid.

Calculation: The density is calculated by subtracting the mass of the empty cylinder from the

combined mass to find the mass of the liquid, and then dividing the mass of the liquid by its

volume.

Determination of Boiling Point
The boiling point of a thiol can be determined using a distillation apparatus or a micro-method

with a Thiele tube.

Methodology using a Distillation Apparatus:

Apparatus Setup: Assemble a standard distillation apparatus with a round-bottom flask, a

condenser, a receiving flask, and a thermometer.

Sample Addition: Place a small volume of 2-Mercaptoethanol-d6 and a few boiling chips

into the round-bottom flask.

Heating: Gently heat the flask.

Temperature Reading: The boiling point is the temperature at which the liquid and vapor are

in equilibrium, observed as a stable temperature on the thermometer as the liquid actively

boils and condenses.
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Determination of Refractive Index
The refractive index is a measure of how light propagates through a substance and can be

determined using a refractometer.

Methodology using an Abbe Refractometer:

Calibration: Calibrate the refractometer using a standard liquid with a known refractive index.

Sample Application: Place a few drops of 2-Mercaptoethanol-d6 onto the prism of the

refractometer.

Measurement: Close the prism and allow the temperature to stabilize. Look through the

eyepiece and adjust the controls until the dividing line between the light and dark fields is

sharp and centered on the crosshairs.

Reading: Read the refractive index value from the scale.

Common Laboratory Applications and Workflows
2-Mercaptoethanol is a widely used reducing agent in molecular biology. Its primary function is

to cleave disulfide bonds in proteins and to inhibit ribonucleases. The following diagrams

illustrate its role in two common experimental workflows.
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Protein Denaturation for SDS-PAGE

Protein with
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Caption: Workflow for protein denaturation using 2-Mercaptoethanol-d6 prior to SDS-PAGE

analysis.

In protein analysis, 2-Mercaptoethanol-d6 is added to the sample buffer to reduce the

disulfide bonds that maintain the tertiary and quaternary structure of proteins. This, in

combination with the denaturing agent SDS and heat, ensures that proteins are fully linearized

before being separated by size on a polyacrylamide gel.
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RNA Isolation Workflow
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Caption: Role of 2-Mercaptoethanol-d6 in a typical RNA isolation protocol.

During RNA isolation, it is critical to inhibit the activity of ribonucleases (RNases), which are

enzymes that degrade RNA. 2-Mercaptoethanol-d6 is a potent RNase inhibitor that works by

reducing the disulfide bonds essential for their enzymatic activity.[7] It is often included in the

lysis buffer along with a chaotropic agent like guanidinium isothiocyanate to ensure the integrity

of the isolated RNA.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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